6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide

• IUPAC Name: 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C13H12N4O2S/c1-10-4-3-5-13(16-10)17(2)20(18,19)12-7-6-11(8-14)15-9-12/h3-7,9H,1-2H3
• InChI Key: VMKLYXMWVSYDJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N(C)S(=O)(=O)C2=CN=C(C=C2)C#N
• Molecular Formula: C13H12N4O2S
• Molecular Weight: 288.33 g/mol

Description

6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide, also known as CMPD-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound is a potent and selective inhibitor of protein kinase R-like endoplasmic reticulum kinase (PERK), which is a key regulator of the unfolded protein response (UPR) pathway. The UPR pathway plays a critical role in maintaining cellular homeostasis, and its dysregulation has been implicated in the pathogenesis of several diseases, including cancer, neurodegenerative disorders, and metabolic diseases.

Mechanism of Action

6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide is a potent and selective inhibitor of PERK, which is a key regulator of the UPR pathway. The UPR pathway is activated in response to various cellular stresses, including the accumulation of misfolded proteins in the endoplasmic reticulum. PERK activation leads to the phosphorylation of eukaryotic initiation factor 2 alpha (eIF2α), which inhibits protein synthesis and promotes the expression of genes involved in the UPR pathway. 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide inhibits PERK-mediated eIF2α phosphorylation, thereby preventing the activation of the UPR pathway.
Biochemical and Physiological Effects:
6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide has been shown to have potent anti-tumor activity in preclinical models of multiple myeloma, breast cancer, and lung cancer. It has also been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Additionally, 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide has been investigated for its potential use in treating metabolic diseases such as obesity and diabetes.

Advantages and Limitations for Lab Experiments

6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide is a potent and selective inhibitor of PERK, which makes it a valuable tool for studying the UPR pathway and its role in disease pathogenesis. However, like all small molecule inhibitors, 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide has limitations in terms of its specificity and off-target effects. It is important to carefully design experiments and controls to ensure that the observed effects are due to PERK inhibition and not off-target effects.

Future Directions

There are several potential future directions for research on 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide. One area of interest is the development of more potent and selective inhibitors of PERK. Another area of interest is the investigation of the role of the UPR pathway in other diseases, such as autoimmune diseases and infectious diseases. Additionally, the potential use of 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide in combination with other therapies, such as chemotherapy and immunotherapy, should be explored.

Synthesis Methods

The synthesis of 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide involves several steps, starting with the reaction of 6-methylpyridin-2-amine with 3-chloro-4-cyanopyridine to form 6-cyano-3-(6-methylpyridin-2-yl)pyridine. This intermediate is then reacted with N-methylsulfonamide to yield 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide. The synthesis of 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit potent anti-tumor activity in preclinical models of multiple myeloma, breast cancer, and lung cancer. 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide has also been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Additionally, 6-cyano-N-methyl-N-(6-methylpyridin-2-yl)pyridine-3-sulfonamide has been investigated for its potential use in treating metabolic diseases such as obesity and diabetes.